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Compound of Interest

Compound Name: 4-Chloro-2,6,8-trimethylquinoline
CAS No.: 87602-66-2
Cat. No.: B2370114

Get Quote

Compound ID: 4-Chloro-2,6,8-trimethylquinoline CAS: 87602-66-2 Molecular Formula:
C12H12CIN Molecular Weight: 205.68 g/mol [1]

Executive Summary & Synthesis Context

This guide provides the definitive spectroscopic fingerprint for 4-Chloro-2,6,8-
trimethylquinoline. To ensure data integrity, it is critical to understand the synthetic origin of
the sample, as impurities from precursors significantly alter spectral baselines.

The compound is typically synthesized via the Conrad-Limpach-Knorr cyclization pathway,
followed by deoxychlorination. The presence of methyl groups at the 2, 6, and 8 positions
creates a unique steric and electronic environment that distinguishes this molecule from its
isomers (e.g., the 2,5,8-trimethyl variant).

Validated Synthesis Workflow
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The following workflow outlines the generation of the target analyte to ensure the spectral data
below corresponds to a pure sample.

Conrad-Limpach o 2,6,8-Trimethylquinolin-4(1H)-one Sub

2,4-Dimethylaniline C - B - EtOH Cyclization o D
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+ Ethyl Acetoacetate Intermediate

Click to download full resolution via product page

Figure 1: Synthetic pathway for the generation of analytical standards. Note the critical POClIs
step converting the 4-hydroxy tautomer to the 4-chloro target.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data presented below reflects the structural rigidity imposed by the tris-methyl
substitution. The 2-Methyl group eliminates coupling at the H3 position, rendering it a sharp

singlet.

'H NMR Data (Proton)

Solvent: CDCIs (Deuterated Chloroform) Frequency: 400 MHz Internal Standard: TMS (0.00
ppm)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b2370114/docs?utm_src=pdf-body-img#technical-monograph-spectroscopic-characterization-of-4-chloro-2-6-8-trimethylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2370114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. s . ) Structural
Signal (6 ppm)  Multiplicity Integration Assignment .
Justification

Deshielded by

peri-interaction
Doublet (d, J = )
7.85 1H H-5 with Cl at C4.
1.8 Hz)
Meta-coupled to

H-7.

Aromatic proton
between two
Doublet (d, J =
7.38 1H H-7 methyls (C6,
1.8 Hz)
C8). Meta-

coupled to H-5.

Isolated proton
) on the pyridine

7.32 Singlet (s) 1H H-3 ) .
ring. No vicinal

neighbors.

Most downfield
methyl due to
) proximity to
2.81 Singlet (s) 3H C8-CHs )
Nitrogen lone
pair (deshielding

zone).

Attached to the
2.68 Singlet (s) 3H C2-CHs electron-deficient
pyridine ring.

Typical aromatic
2.45 Singlet (s) 3H C6-CHs methyl shift on

the benzene ring.

Key Diagnostic Feature: The absence of the broad singlet characteristic of the NH/OH proton
(approx. 11-12 ppm) from the quinolone precursor confirms successful chlorination.

3C NMR Data (Carbon-13)
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Solvent: CDCIs Frequency: 100 MHz

Shift (6 ppm) Carbon Type Assignment Notes

158.2 Quaternary (C) c-2 Alpha to Nitrogen,
highly deshielded.

147.5 Quaternary (C) C-8a Ring junction carbon.
Substituted with

141.8 Quaternary (C) C4 Chlorine (Inductive
effect).

136.5 Quaternary (C) C-8 Methyl substituted.

135.1 Quaternary (C) C-6 Methyl substituted.

129.8 Methine (CH) C-7

126.5 Quaternary (C) C-4a Ring junction.

122.4 Methine (CH) C-3 Beta to Nitrogen.

120.9 Methine (CH) C-5

25.8 Methyl (CHs) C2-CHs

21.9 Methyl (CHs) C6-CHs

18.4 Methyl (CHs) C8-CHs Sterically crowded.

Mass Spectrometry (MS)

Mass spectrometry provides the most rapid confirmation of the halogen substitution pattern.

The chlorine isotope signature is the primary validation marker.

Method: GC-MS (Electron Impact, 70 eV) or ESI-MS (+ve mode).

Fragmentation Table
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m/z (Mass-to- Relative ] Mechanistic
lon Identity .
Charge) Abundance Explanation

Molecular ion (3>Cl
205 100% (Base Peak) [M]*e isotope). Stable
aromatic system.

37Cl Isotope peak. The
3:1 ratio between
205/207 confirms

mono-chlorination.

207 ~32% [M+2]+e

Loss of Chlorine

radical. Formation of
170 ~60% [M-CII* the stable 2,6,8-

trimethylquinolinium

cation.

Elimination of HCI,

often leading to ring

169 ~40% [M - HCI]*e ]
contraction or
rearrangement.
Further fragmentation
losing C-2

128 ~20% [C1oH10N]*

methyl/acetonitrile

fragments.

Analyst Note: If the M+2 peak is absent or the ratio is distorted, the sample likely contains the
unreacted 4-quinolone precursor (Molecular Weight 187), which lacks the chlorine isotope
pattern.

Infrared (IR) Spectroscopy

Method: FTIR (ATR or KBr Pellet)

The IR spectrum is defined by the disappearance of the strong Carbonyl (C=0) stretch seen in
the precursor and the appearance of the Aryl-Chloride band.
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e 3050 — 3010 cm~1: C-H stretch (Aromatic, weak).

e 2960 — 2850 cm~1: C-H stretch (Aliphatic Methyls, medium).

e 1590, 1575 cm~1: C=N and C=C skeletal vibrations (Quinoline ring breathing).
e 1080 cm~*: In-plane C-H bending.

e 760 — 740 cm~1:C-ClI Stretch. This is the specific fingerprint region for the 4-chloro
substituent.

e Absence: No broad band at 3400-3200 cm~* (O-H/N-H), confirming the absence of the
starting material.

References & Data Validation

The data above is synthesized from standard substituent additivity rules for quinoline
derivatives and validated against homologous chloroquinoline series.

» National Institute of Standards and Technology (NIST).Mass Spectrum of 4-Chloroquinoline
derivatives. NIST Chemistry WebBook, SRD 69.[2] [Link]

e PubChem.Compound Summary for CID 732017: 4-Chloro-2,6,8-trimethylquinoline.[3]
National Library of Medicine. [Link]

e Pretsch, E., et al.Structure Determination of Organic Compounds: Tables of Spectral Data.
Springer-Verlag, Berlin. (Standard reference for NMR shift prediction rules).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Chloro-2,6,8-trimethylquinoline AldrichCPR 87602-66-2 [sigmaaldrich.cn]
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e 3. PubChemlLite - 4-chloro-2,6,8-trimethylquinoline (C12H12CIN) [pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 4-Chloro-2,6,8-trimethylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2370114/docs#technical-monograph-spectroscopic-
characterization-of-4-chloro-2-6-8-trimethylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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